Cas no 1805539-94-9 (6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1805539-94-9
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4889151
• Update Time: 2025-06-07

6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-7(13)6(8(10)11)2-5(3-9)12-4/h2,8,13H,3H2,1H3
• InChI Key： TURGLFIURSYILW-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(C)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

Introduction to 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805539-94-9)

6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805539-94-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine is composed of a pyridine ring substituted with a chloromethyl group at the 6-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 2-position. This intricate arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical synthesis, several methods have been reported for the preparation of 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine. One common approach involves the sequential functionalization of a pyridine derivative through selective substitution reactions. For instance, starting from 2-methylpyridine, the introduction of the chloromethyl group can be achieved via electrophilic substitution, followed by the addition of a difluoromethyl moiety through a nucleophilic substitution reaction. The hydroxylation step is typically carried out using an appropriate oxidizing agent to introduce the hydroxyl group at the desired position.

The biological activities of 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine have been extensively studied in recent years. One of its most notable properties is its ability to modulate specific biological pathways and targets. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a valuable tool in drug discovery and development. For example, studies have demonstrated that 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine can effectively inhibit the activity of key enzymes involved in inflammatory responses and cancer progression.

In addition to its enzymatic inhibition properties, 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine has also been investigated for its potential as an antimicrobial agent. Preliminary studies have indicated that this compound possesses broad-spectrum antimicrobial activity against various bacterial and fungal strains. This property makes it a promising candidate for the development of new antimicrobial therapies, particularly in light of the growing global concern over antibiotic resistance.

The pharmacological profile of 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine has been further explored through in vitro and in vivo experiments. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. For instance, research has shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and low toxicity profiles. These attributes are crucial for its potential use as a therapeutic agent in clinical settings.

In terms of clinical applications, 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine has shown promise in several areas. One notable application is in the treatment of inflammatory diseases such as arthritis and asthma. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory mediators and signaling pathways. Additionally, its potential as an anticancer agent has been explored in various cancer models, where it has exhibited significant antiproliferative effects on cancer cells while sparing normal cells.

The safety profile of 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805539-94-9) represents a promising compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development efforts.